Cas no 2090752-06-8 (3-(4-Aminophenyl)thiophene-2-carbonitrile)

• Product Name: 3-(4-Aminophenyl)thiophene-2-carbonitrile
• CAS No: 2090752-06-8
• MF: C₁₁H₈N₂S
• MW: 200.259620666504
• CID: 5697222
• PubChem ID: 131586012
• Update Time: 2025-06-11

3-(4-Aminophenyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminophenyl)thiophene-2-carbonitrile
• EN300-1086310
• 2090752-06-8
• 2-Thiophenecarbonitrile, 3-(4-aminophenyl)-

• Inchi： 1S/C11H8N2S/c12-7-11-10(5-6-14-11)8-1-3-9(13)4-2-8/h1-6H,13H2
• InChI Key： POUABRGUJRFAAD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C#N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 200.04081944g/mol
• Monoisotopic Mass: 200.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 366.7±32.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Additional information on 3-(4-Aminophenyl)thiophene-2-carbonitrile

Comprehensive Overview of 3-(4-Aminophenyl)thiophene-2-carbonitrile (CAS No. 2090752-06-8): Properties, Applications, and Industry Insights

3-(4-Aminophenyl)thiophene-2-carbonitrile (CAS No. 2090752-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene-based derivative features a unique molecular structure combining an aminophenyl group and a carbonitrile moiety, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its CAS number 2090752-06-8 serves as a critical identifier for researchers and regulatory compliance.

The compound’s structural motif is particularly valuable in drug discovery, where heterocyclic compounds like thiophenes are frequently explored for their pharmacokinetic properties. Recent studies highlight its potential as a building block for small-molecule inhibitors targeting enzymes involved in inflammatory pathways, aligning with the growing demand for precision medicine solutions. Additionally, its electron-rich thiophene core makes it a candidate for organic semiconductors, a hot topic in flexible electronics and optoelectronic devices.

From a synthetic chemistry perspective, 3-(4-Aminophenyl)thiophene-2-carbonitrile exemplifies the convergence of scalable synthesis and functional group compatibility. Researchers often inquire about its synthetic routes, with palladium-catalyzed cross-coupling reactions being a common method. The compound’s nitrile group offers further derivatization opportunities, such as hydrolysis to carboxylic acids or reduction to primary amines, addressing frequent search queries like “thiophene nitrile applications” or “aminophenyl thiophene synthesis”.

In the context of green chemistry, this compound’s potential for solvent-free reactions or catalytic transformations aligns with industry trends toward sustainable practices. Analytical techniques like HPLC purity analysis and NMR characterization are critical for quality control, topics frequently searched by QC professionals. Furthermore, its stability under ambient conditions makes it a practical choice for industrial-scale applications.

The rise of AI-driven drug discovery has amplified interest in 3-(4-Aminophenyl)thiophene-2-carbonitrile, as its scaffold is amenable to virtual screening libraries. Keywords such as “thiophene carbonitrile in drug design” reflect this trend. Meanwhile, material scientists explore its charge transport properties for next-gen OLEDs or solar cells, addressing queries like “conductive thiophene derivatives”.

Regulatory and safety profiles of CAS 2090752-06-8 are also frequently searched. While not classified as hazardous, proper handling guidelines emphasize PPE usage and ventilation, consistent with general lab safety protocols. The compound’s storage conditions (typically under inert atmosphere) and shelf life are additional practical considerations for end-users.

In summary, 3-(4-Aminophenyl)thiophene-2-carbonitrile bridges multiple disciplines, from medicinal chemistry to advanced materials. Its CAS number 2090752-06-8 ensures traceability, while its functional groups enable diverse applications—making it a staple in R&D pipelines. As industries prioritize molecular diversity and sustainable synthesis, this compound’s relevance will likely grow, supported by ongoing academic and industrial research.